Cas no 1006448-83-4 (4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde)

4-[(4-Chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde is a heterocyclic organic compound featuring a thiophene core functionalized with a formyl group and a chloropyrazole-substituted methyl moiety. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The presence of both aldehyde and chloropyrazole groups enhances its reactivity, enabling selective modifications for the development of biologically active molecules. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and nucleophilic substitutions. The compound's stability under standard laboratory conditions further supports its utility in multistep synthetic routes. Suitable for controlled functionalization, it serves as a valuable building block in medicinal chemistry and material science.

4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde structure

1006448-83-4 structure

Product Name:4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde

CAS No:1006448-83-4

MF:C₁₀H₉ClN₂OS

MW:240.709259748459

CID:3059806

PubChem ID:19576667

Update Time:2025-10-13

4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-((4-Chloro-1H-pyrazol-1-yl)methyl)-5-methylthiophene-2-carbaldehyde
- 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde
- 1006448-83-4
- 4-[(4-chloropyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde
- SCHEMBL15331339
- Z1509533495
- EN300-155236
- CS-0235317
- GQB44883
- AKOS000311784
- STK350041
- MDL： MFCD05862002
- Inchi： 1S/C10H9ClN2OS/c1-7-8(2-10(6-14)15-7)4-13-5-9(11)3-12-13/h2-3,5-6H,4H2,1H3
- InChI Key： ZCYAHKKJXAUZPU-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1)CC1C=C(C=O)SC=1C

Computed Properties

Exact Mass: 240.0124118Da
Monoisotopic Mass: 240.0124118Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 63.1Å²

4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde Pricemore >>

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Chemenu	CM483655-1g	4-((4-Chloro-1H-pyrazol-1-yl)methyl)-5-methylthiophene-2-carbaldehyde	1006448-83-4	98%	1g	$381	2023-01-20
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Enamine	EN300-155236-1.0g	4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde	1006448-83-4	95%	1.0g	$1111.0	2023-07-07
Enamine	EN300-155236-2.5g	4-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methylthiophene-2-carbaldehyde	1006448-83-4	95%	2.5g	$1944.0	2023-07-07
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